Cas no 75822-55-8 (SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO-)

• Product Name: SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO-
• CAS No: 75822-55-8
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 3532606
• PubChem ID: 3106662
• Update Time: 2025-05-26

SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- Chemical and Physical Properties

Names and Identifiers

• SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO-
• 5'-nitro-1',2'-dihydrospiro[1,3-dioxolane-2,3'-indole]-2'-one
• 187380
• 5-nitrospiro[indoline-3,2'-[1,3]dioxolan]-2-one
• AKOS000357634
• DB-397903
• 5'-Nitrospiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one
• STK508980
• 75822-55-8
• 5'-nitrospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one
• F95670
• ZOVHMRBVMUOGSF-UHFFFAOYSA-N
• MS-0917
• SCHEMBL5317644
• 5'-nitrospiro[[1,3] dioxolane-2,3'-indolin]-2'-one
• MFCD00227373
• 5'-nitro-1',2'-dihydrospiro[1,3-dioxolane-2,3'-indol]-2'-one
• CS-0331132
• 5'-Nitrospiro[[1,3]dioxolane-2,3'-indolin]-2'-one
• CHEMBL6652
• Oprea1_849527
• 5'-nitrospiro[1,3-dioxolane-2,3'-1H-indole]-2'-one

• Inchi： 1S/C10H8N2O5/c13-9-10(16-3-4-17-10)7-5-6(12(14)15)1-2-8(7)11-9/h1-2,5H,3-4H2,(H,11,13)
• InChI Key： ZOVHMRBVMUOGSF-UHFFFAOYSA-N
• SMILES： O1CCOC21C1=C(NC2=O)C=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 236.04332136Da
• Monoisotopic Mass: 236.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO-

Introduction to SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- (CAS No. 75822-55-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- (CAS No. 75822-55-8) stands out as a compound of significant interest due to its unique structural and functional properties. This compound belongs to a class of spirocyclic indole derivatives, which have garnered considerable attention in recent years for their potential applications in medicinal chemistry and drug discovery.

The molecular structure of SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- features a spirocyclic core composed of a dioxolane ring fused with an indole moiety. The presence of a nitro group at the 5'-position adds to its chemical reactivity and potential biological activity. This unique structural arrangement makes it an attractive candidate for further investigation in various chemical and biological assays.

In recent years, there has been growing interest in the development of novel spirocyclic compounds due to their enhanced binding affinity and selectivity towards biological targets. The spirocyclic framework provides a rigid structure that can be fine-tuned to optimize interactions with proteins and enzymes. This has led to the exploration of such compounds in the design of new therapeutic agents.

One of the most compelling aspects of SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The ability to develop selective kinase inhibitors has been a major focus in drug discovery efforts. The spirocyclic indole derivative has shown promise in preliminary studies as a scaffold for kinase inhibition due to its ability to interact with the active site of these enzymes.

Recent studies have demonstrated that modifications to the spirocyclic core can significantly influence the biological activity of these compounds. For instance, the introduction of a nitro group can enhance electron-withdrawing properties, which can be beneficial for optimizing binding interactions with biological targets. Additionally, the presence of a tritiated atom at the 3H position allows for detailed structural elucidation through nuclear magnetic resonance (NMR) spectroscopy, providing valuable insights into the compound's conformation and dynamics.

The synthesis of SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- involves multi-step organic reactions that require precise control over reaction conditions. The spirocyclic core is typically formed through a cyclization reaction between an indole derivative and a diol precursor. The introduction of the nitro group is achieved through nitration reactions, which must be carefully monitored to avoid over-nitration or decomposition.

In terms of pharmacological activity, preliminary studies have suggested that SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- exhibits inhibitory effects on certain kinases. These findings are particularly intriguing given the high degree of selectivity observed for some derivatives. Further research is needed to fully characterize its pharmacological profile and explore potential therapeutic applications.

The use of computational methods has also been instrumental in understanding the binding interactions between SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- and its target proteins. Molecular docking simulations have provided valuable insights into how different parts of the molecule interact with the active site of kinases. These simulations have helped guide the design of more potent and selective derivatives.

In conclusion, SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-NITRO- (CAS No. 75822-55-8) represents a promising compound in the field of medicinal chemistry. Its unique structural features and potential applications in drug discovery make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.